Tris(3,4-dimethylphenyl) phosphate

• CAS RN: 3862-11-1
• Molecular Formula: C24H27O4P
• Molecular Weight: 410.4 g/mol
• IUPAC Name: tris(3,4-dimethylphenyl) phosphate
• InChI: InChI=1S/C24H27O4P/c1-16-7-10-22(13-19(16)4)26-29(25,27-23-11-8-17(2)20(5)14-23)28-24-12-9-18(3)21(6)15-24/h7-15H,1-6H3
• InChI Key: BCTKCHOESSAGCN-UHFFFAOYSA-N
• impurities: Tri-o-cresyl phosphate and other o-cresyl-components /TXP formulations/
• SMILES: CC1=C(C=C(C=C1)OP(=O)(OC2=CC(=C(C=C2)C)C)OC3=CC(=C(C=C3)C)C)C
• boiling_point: 260-263 °C @ 7 mm Hg
• Color/Form: Wax
• melting_point: 72.0 °C; 72 °C
• Pictograms: Irritant
• solubility: Sol in benzene; slightly soluble in ethanol and hexane
• synonyms: Tri-3,4-xylyl Phosphate; Tris(3,4-dimethylphenyl) Phosphate; 3,4-Xylyl Phosphate; NSC 66431; Tri-3,4-xylenyl Phosphate

Description

Tris(3,4-dimethylphenyl) phosphate, also known as TDCPP, is a flame retardant chemical used in various consumer products, including furniture, electronics, and children's toys. It is a member of the organophosphate family of chemicals, which are known to have toxic effects on human health and the environment.

Mechanism Of Action

Tris(3,4-dimethylphenyl) phosphate acts as a flame retardant by interfering with the combustion process. It works by releasing phosphorus-containing gases when exposed to high temperatures, which dilute the oxygen and reduce the flammability of the material. However, Tris(3,4-dimethylphenyl) phosphate is also known to have toxic effects on human health and the environment. It acts as an endocrine disruptor, interfering with the hormonal balance in the body. It also has neurotoxic effects, causing damage to the nervous system.

Biochemical And Physiological Effects

Tris(3,4-dimethylphenyl) phosphate has been shown to have a range of biochemical and physiological effects on human health. It has been linked to reproductive and developmental toxicity, as well as cancer and other chronic diseases. Tris(3,4-dimethylphenyl) phosphate has also been shown to have neurotoxic effects, causing damage to the nervous system and impairing cognitive function.

Advantages And Limitations For Lab Experiments

Tris(3,4-dimethylphenyl) phosphate is a widely available and inexpensive chemical that is commonly used in flame retardant applications. It is also a well-studied compound, with a large body of scientific literature available on its toxicity and health effects. However, Tris(3,4-dimethylphenyl) phosphate is also a highly toxic chemical that poses significant risks to human health and the environment. As such, its use in laboratory experiments should be carefully considered and regulated.

Future Directions

Future research on Tris(3,4-dimethylphenyl) phosphate should focus on developing safer and more effective flame retardant alternatives. This could involve investigating the use of natural materials, such as wool and cotton, as flame retardants. It could also involve developing new chemical compounds that are less toxic and more environmentally friendly. Additionally, future research should continue to investigate the health effects of Tris(3,4-dimethylphenyl) phosphate and other organophosphate flame retardants, with a focus on understanding the mechanisms of toxicity and developing effective mitigation strategies.
Conclusion
In conclusion, Tris(3,4-dimethylphenyl) phosphate is a widely used flame retardant chemical that has been extensively studied for its toxicity and health effects. While it is an effective flame retardant, it poses significant risks to human health and the environment. Future research should focus on developing safer and more effective flame retardant alternatives, as well as continuing to investigate the health effects of Tris(3,4-dimethylphenyl) phosphate and other organophosphate flame retardants.

Synthesis Methods

Tris(3,4-dimethylphenyl) phosphate is synthesized by reacting phosphorus oxychloride with 3,4-dimethylphenol in the presence of a catalyst. The resulting product is a white crystalline powder that is insoluble in water but soluble in organic solvents.

Scientific Research Applications

Tris(3,4-dimethylphenyl) phosphate has been extensively studied for its flame retardant properties and its potential health effects. In scientific research, Tris(3,4-dimethylphenyl) phosphate is commonly used as a model compound to investigate the toxicity of organophosphate flame retardants. It is also used as a reference standard in analytical chemistry to detect and quantify Tris(3,4-dimethylphenyl) phosphate in various samples.